2-(3-benzyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H22N4O2/c1-18-8-7-11-20(14-18)28-23(31)16-30-22-13-6-5-12-21(22)24-25(30)26(32)29(17-27-24)15-19-9-3-2-4-10-19/h2-14,17H,15-16H2,1H3,(H,28,31)
• InChI Key: YMSBLNWYNJGQOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C26H22N4O2
• Molecular Weight: 422.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple rings (from the pyrimidoindole, benzyl, and tolyl groups) would give the molecule a rigid, three-dimensional structure. This could have implications for its chemical reactivity and its interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors like its size, shape, functional groups, and charge distribution would all play a role.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on how it interacts with biological molecules. For example, it might bind to a specific protein, altering its activity.

Safety and Hazards

As with any chemical compound, handling “2-(3-benzyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(m-tolyl)acetamide” would require appropriate safety precautions. Without specific information, it’s hard to comment on its exact toxicity or environmental impact.

Future Directions

The potential applications and future directions for studying this compound would depend largely on its physical and chemical properties, as well as its biological activity. If it shows promising activity in preliminary studies, it could be a candidate for further development as a therapeutic agent.